Cas no 179691-97-5 (Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate)
Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- NSC666588
- 2,5-Dihydroxycinnamic acid phenethyl ester
- phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate
- BDBM50029225
- .beta.-Phenylethyl 2,5-dihydroxycinnamate
- 3-(2,5-Dihydroxy-phenyl)-acrylic acid phenethyl ester
- (E)-3-(2,5-Dihydroxy-phenyl)-acrylic acid phenethyl ester
- 2-phenylethyl (2E)-3-(2,5-dihydroxyphenyl)prop-2-enoate
- 5-LOX-IN-2
- HY-138939
- 169232-11-5
- 2-phenylethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate
- CS-0173450
- 5-LOX-IN-2?
- (2E)-3-(2,5-dihydroxyphenyl)-2-propenoic acid, 2-phenylethyl ester
- PD126638
- SCHEMBL8805722
- 179691-97-5
- DA-49276
- CHEMBL131678
- NSC-666588
- Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate
-
- Inchi: 1S/C17H16O4/c18-15-7-8-16(19)14(12-15)6-9-17(20)21-11-10-13-4-2-1-3-5-13/h1-9,12,18-19H,10-11H2/b9-6+
- InChI Key: OQKRMXDGEFRBAJ-RMKNXTFCSA-N
- SMILES: O(C(/C=C/C1C=C(C=CC=1O)O)=O)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 284.10485899g/mol
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 66.8
Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | LN3690149-1mg |
2,5-DihydroxycinnamicAcidphenethylester |
179691-97-5 | ≥98% | 1mg |
RMB 460.00 | 2025-02-21 | |
| Cooke Chemical | LN3690149-5mg |
2,5-DihydroxycinnamicAcidphenethylester |
179691-97-5 | ≥98% | 5mg |
RMB 1832.00 | 2025-02-21 | |
| Cooke Chemical | LN3690149-10mg |
2,5-DihydroxycinnamicAcidphenethylester |
179691-97-5 | ≥98% | 10mg |
RMB 2884.00 | 2025-02-21 | |
| Cooke Chemical | LN3690149-25mg |
2,5-DihydroxycinnamicAcidphenethylester |
179691-97-5 | ≥98% | 25mg |
RMB 6692.00 | 2025-02-21 | |
| 1PlusChem | 1P01LJDC-1mg |
(2E)-3-(2,5-dihydroxyphenyl)-2-propenoic acid, 2-phenylethyl ester |
179691-97-5 | ≥98% | 1mg |
$85.00 | 2024-06-18 | |
| 1PlusChem | 1P01LJDC-5mg |
(2E)-3-(2,5-dihydroxyphenyl)-2-propenoic acid, 2-phenylethyl ester |
179691-97-5 | 98% | 5mg |
$224.00 | 2024-06-18 | |
| 1PlusChem | 1P01LJDC-10mg |
(2E)-3-(2,5-dihydroxyphenyl)-2-propenoic acid, 2-phenylethyl ester |
179691-97-5 | 98% | 10mg |
$347.00 | 2024-06-18 | |
| 1PlusChem | 1P01LJDC-25mg |
(2E)-3-(2,5-dihydroxyphenyl)-2-propenoic acid, 2-phenylethyl ester |
179691-97-5 | 98% | 25mg |
$712.00 | 2024-06-18 | |
| Ambeed | A1248043-5mg |
2,5-Dihydroxycinnamic Acid phenethyl ester |
179691-97-5 | 98% | 5mg |
$170.0 | 2024-07-21 | |
| Ambeed | A1248043-10mg |
Phenethyl (E)-3-(2,5-dihydroxyphenyl)acrylate |
179691-97-5 | 98% | 10mg |
$135.0 | 2025-02-28 |
Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate
Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate (CAS No. 179691-97-5): A Comprehensive Overview
Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate, identified by its CAS number 179691-97-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a conjugated system of a phenethyl group and a 2,5-dihydroxyphenyl moiety linked to a prop-2-enoate backbone, exhibits unique structural and functional properties that make it a valuable candidate for further exploration in drug discovery and therapeutic applications.
The chemical structure of Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate encompasses several key functional groups that contribute to its biological activity. The presence of the (E)-configuration in the prop-2-enoate part suggests a potential for electronic delocalization, which can influence its interactions with biological targets. Additionally, the 2,5-dihydroxyphenyl group introduces hydroxyl functionalities that can engage in hydrogen bonding, further enhancing its binding affinity to specific proteins or enzymes.
In recent years, there has been growing interest in compounds with phenethylamine-like structures due to their reported pharmacological effects. The combination of the phenethyl group and the enoate moiety in Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate positions it as a potential scaffold for developing novel therapeutic agents. Studies have begun to explore its interactions with various biological pathways, particularly those involving neurotransmitter systems and inflammatory responses.
One of the most compelling aspects of Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate is its potential role in modulating neurological functions. Preliminary research suggests that this compound may interact with serotonin receptors, which are implicated in mood regulation, pain perception, and cognitive processes. The hydroxyl groups on the 2,5-dihydroxyphenyl ring could serve as key interaction points with these receptors, potentially leading to effects similar to those observed with other serotonergic agents.
The pharmacokinetic properties of Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate are also of considerable interest. Its molecular structure suggests a moderate lipophilicity, which could facilitate crossing the blood-brain barrier. This characteristic is particularly important for compounds intended to affect central nervous system function. Additionally, the presence of multiple hydroxyl groups may influence its metabolic pathways, making it a candidate for further study in drug metabolism and bioavailability.
In vitro studies have begun to uncover the potential therapeutic applications of Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate. Researchers have observed notable anti-inflammatory effects when tested against various cellular models. The hydroxyl groups on the aromatic ring are likely involved in these interactions, potentially inhibiting key enzymes or signaling pathways associated with inflammation. This makes the compound a promising candidate for developing treatments for chronic inflammatory conditions such as arthritis or inflammatory bowel disease.
The synthesis of Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Recent advances in catalytic asymmetric synthesis have opened new possibilities for constructing this molecule efficiently and enantioselectively. These techniques could be instrumental in optimizing the compound's pharmacological profile and reducing production costs.
The future direction of research on Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate is likely to focus on elucidating its mechanism of action and exploring its potential in clinical settings. Preclinical studies are essential to understand how this compound interacts with biological targets at the molecular level and to assess its safety and efficacy profiles. Collaborative efforts between chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits.
The broader significance of compounds like Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate lies in their ability to bridge the gap between basic chemical research and applied pharmaceutical science. By studying such molecules, researchers can gain insights into fundamental biological processes and develop innovative strategies for treating complex diseases. The unique structural features of this compound make it a valuable tool for exploring new therapeutic avenues in medicine.
179691-97-5 (Phenethyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate) Related Products
- 141074-65-9(2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, propyl ester)
- 141074-66-0(2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester)
- 100981-80-4(Benzoic acid,3,4-dihydroxy-, 2-phenylethyl ester)
- 115610-29-2(Cape)
- 141074-67-1(2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, hexyl ester)
- 918434-42-1(2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-,2-(3,4-dihydroxyphenyl)ethyl ester)
- 132336-00-6(2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, 2-phenylethyl ester, (Z)-)
- 115610-25-8(2-Propenoic acid, 3-(4-hydroxyphenyl)-, 2-phenylethyl ester, (2E)-)
- 76292-04-1(2(5H)-Furanone, 4-(2-hydroxy-4-methylphenyl)-)
- 104594-70-9(Caffeic acid phenethyl ester)